N-(2-fluorophenyl)-4-[(2-pyrimidinylthio)methyl]benzamide

• IUPAC Name: N-(2-fluorophenyl)-4-(pyrimidin-2-ylsulfanylmethyl)benzamide
• InChI: InChI=1S/C18H14FN3OS/c19-15-4-1-2-5-16(15)22-17(23)14-8-6-13(7-9-14)12-24-18-20-10-3-11-21-18/h1-11H,12H2,(H,22,23)
• InChI Key: XDAKTQYHPQWKEF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)NC(=O)C2=CC=C(C=C2)CSC3=NC=CC=N3)F
• Molecular Formula: C18H14FN3OS
• Molecular Weight: 339.4 g/mol

Description

N-(2-fluorophenyl)-4-[(2-pyrimidinylthio)methyl]benzamide, also known as PTC-209, is a small molecule inhibitor that has shown potential as an anti-cancer agent. This compound has been studied extensively for its ability to inhibit the activity of BMI1, a protein that plays a critical role in the self-renewal of cancer stem cells.

Mechanism of Action

N-(2-fluorophenyl)-4-[(2-pyrimidinylthio)methyl]benzamide inhibits the activity of BMI1 by binding to its WD repeat domain. BMI1 is a member of the polycomb group (PcG) proteins, which play a critical role in the epigenetic regulation of gene expression. BMI1 is overexpressed in many types of cancer and is associated with poor prognosis and resistance to therapy. By inhibiting BMI1, N-(2-fluorophenyl)-4-[(2-pyrimidinylthio)methyl]benzamide reduces the self-renewal capacity of cancer stem cells and induces apoptosis in cancer cells.
Biochemical and Physiological Effects
N-(2-fluorophenyl)-4-[(2-pyrimidinylthio)methyl]benzamide has been shown to have a potent inhibitory effect on the self-renewal capacity of cancer stem cells. It has also been shown to induce apoptosis in cancer cells and sensitize them to chemotherapy and radiation therapy. N-(2-fluorophenyl)-4-[(2-pyrimidinylthio)methyl]benzamide has been shown to be well-tolerated in preclinical studies, with no significant toxicity observed.

Advantages and Limitations for Lab Experiments

One advantage of N-(2-fluorophenyl)-4-[(2-pyrimidinylthio)methyl]benzamide is its specificity for BMI1, which makes it a promising candidate for targeted therapy. However, one limitation of N-(2-fluorophenyl)-4-[(2-pyrimidinylthio)methyl]benzamide is its poor solubility, which can make it difficult to administer in vivo. Another limitation is the potential for off-target effects, which can complicate the interpretation of experimental results.

Future Directions

For research on N-(2-fluorophenyl)-4-[(2-pyrimidinylthio)methyl]benzamide include the development of more potent and selective BMI1 inhibitors, the optimization of its pharmacokinetic properties, and the evaluation of its efficacy in combination with other therapies. Other potential applications of N-(2-fluorophenyl)-4-[(2-pyrimidinylthio)methyl]benzamide include the treatment of other diseases that involve dysregulated self-renewal, such as neurodegenerative disorders and fibrosis.

Synthesis Methods

The synthesis of N-(2-fluorophenyl)-4-[(2-pyrimidinylthio)methyl]benzamide involves several steps, starting with the reaction of 2-fluoroaniline with 2-chloro-4-nitrobenzoic acid to form 2-fluoro-N-(2-nitrophenyl)benzamide. This compound is then reacted with potassium thioacetate to form 2-fluoro-N-(2-thioacetylphenyl)benzamide. Finally, the compound is reacted with 2-pyrimidinylmethylamine to form N-(2-fluorophenyl)-4-[(2-pyrimidinylthio)methyl]benzamide.

Scientific Research Applications

N-(2-fluorophenyl)-4-[(2-pyrimidinylthio)methyl]benzamide has been extensively studied for its potential as an anti-cancer agent. It has been shown to inhibit the activity of BMI1, a protein that plays a critical role in the self-renewal of cancer stem cells. By inhibiting BMI1, N-(2-fluorophenyl)-4-[(2-pyrimidinylthio)methyl]benzamide has been shown to reduce the self-renewal capacity of cancer stem cells and induce apoptosis in cancer cells. N-(2-fluorophenyl)-4-[(2-pyrimidinylthio)methyl]benzamide has also been shown to sensitize cancer cells to chemotherapy and radiation therapy, making it a promising candidate for combination therapy.